4-[6-(3,4-dimethylphenoxy)hexyl]morpholine

• IUPAC Name: 4-[6-(3,4-dimethylphenoxy)hexyl]morpholine
• InChI: InChI=1S/C18H29NO2/c1-16-7-8-18(15-17(16)2)21-12-6-4-3-5-9-19-10-13-20-14-11-19/h7-8,15H,3-6,9-14H2,1-2H3
• InChI Key: NNTMDRXKJJFJHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCCCN2CCOCC2)C
• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol

Description

4-[6-(3,4-dimethylphenoxy)hexyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives It is characterized by the presence of a morpholine ring attached to a hexyl chain, which is further substituted with a 3,4-dimethylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[6-(3,4-dimethylphenoxy)hexyl]morpholine typically involves the reaction of 3,4-dimethylphenol with 6-bromohexylmorpholine. The reaction is carried out in the presence of a base, such as potassium carbonate, in an aprotic solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-[6-(3,4-dimethylphenoxy)hexyl]morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The phenoxy group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF.

Major Products Formed

Oxidation: Formation of corresponding phenolic compounds.

Reduction: Formation of reduced morpholine derivatives.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

4-[6-(3,4-dimethylphenoxy)hexyl]morpholine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and as a corrosion inhibitor in coating compositions.

Mechanism of Action

The mechanism of action of 4-[6-(3,4-dimethylphenoxy)hexyl]morpholine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-[6-(2,4-dimethylphenoxy)hexyl]morpholine
• 4-[6-(3,5-dimethylphenoxy)hexyl]morpholine

Uniqueness

4-[6-(3,4-dimethylphenoxy)hexyl]morpholine is unique due to its specific substitution pattern on the phenoxy group, which can influence its chemical reactivity and biological activity. The presence of the 3,4-dimethyl groups can affect the compound’s steric and electronic properties, distinguishing it from other similar compounds.